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Audience: Researchers, scientists, and drug development professionals.

Introduction: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely used, simple, and
rapid method for evaluating the antioxidant capacity of plant extracts and other chemical
compounds.[1][2] This assay is based on the ability of an antioxidant to donate an electron or a
hydrogen atom to the stable DPPH free radical, thus neutralizing it.[3] The reduction of the
DPPH radical is visually apparent as the deep purple color of the DPPH solution fades to a
pale yellow, a change that can be quantified spectrophotometrically by measuring the decrease
in absorbance at approximately 517 nm.[1][3] The degree of discoloration is directly
proportional to the scavenging potential of the antioxidant compound present in the plant
extract.[1]

Experimental Protocol

This protocol provides a detailed methodology for determining the DPPH radical scavenging
activity of plant extracts.

1. Materials and Equipment
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e Chemicals:

o

DPPH (2,2-diphenyl-1-picrylhydrazyl)[1][2]

[¢]

Spectrophotometric grade methanol or ethanol[1][2]

Plant extracts to be tested

[e]

o

Positive control: Ascorbic acid or Trolox[1]

Distilled water

o

e Equipment:

[¢]

UV-Vis Spectrophotometer capable of reading at 517 nm[1][2]
o Cuvettes or 96-well microplates[1][2]
o Adjustable micropipettes[1][2]
o Vortex mixer
o Analytical balance
o Volumetric flasks and other standard laboratory glassware
o Aluminum foll
2. Reagent Preparation
e DPPH Stock Solution (0.1 mM):
o Accurately weigh 3.94 mg of DPPH powder using an analytical balance.
o Dissolve the DPPH powder in 100 mL of methanol or ethanol in a volumetric flask.

o Mix the solution thoroughly until all the DPPH is dissolved.
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o Wrap the flask with aluminum folil to protect the solution from light, as DPPH is light-
sensitive.[1]

o This stock solution should be freshly prepared for optimal results.[1]

Plant Extract Stock Solution:

o Dissolve a known weight of the dried plant extract in a suitable solvent (e.g., methanol,
ethanol, or distilled water) to create a stock solution of a specific concentration (e.g., 1
mg/mL).

o Ensure the extract is fully dissolved. Sonication may be used if necessary.
Working Concentrations of Plant Extracts:

o From the stock solution, prepare a series of dilutions to obtain different concentrations for
testing (e.g., 10, 25, 50, 100, 200 pg/mL).

o Use the same solvent as the stock solution for dilutions.
Positive Control Solution (e.g., Ascorbic Acid):

o Prepare a stock solution of ascorbic acid (e.g., 1 mg/mL) in the same solvent used for the
plant extracts.

o Prepare a series of working concentrations from the stock solution, similar to the plant
extracts.

. Assay Procedure (Microplate Method)

Control (Blank): Add 100 pL of the solvent (e.g., methanol) and 100 pL of the DPPH solution
to a well. This will be your control reading (A_control).

Sample: Add 100 pL of each plant extract dilution to separate wells. Then, add 100 pL of the
DPPH solution to each of these wells.

Positive Control: Add 100 pL of each ascorbic acid dilution to separate wells. Then, add 100
uL of the DPPH solution to each of these wells.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Sample Blank: In separate wells, add 100 pL of each plant extract dilution and 100 pL of the
solvent (without DPPH) to account for any background absorbance from the extract itself.

e Mixing and Incubation: Mix the contents of each well thoroughly. Incubate the microplate in
the dark at room temperature for 30 minutes.[3][4] The incubation time can be adjusted
based on the reaction kinetics of the specific extracts.[1]

o Absorbance Measurement: After incubation, measure the absorbance of all wells at 517 nm
using a microplate reader.[3][4]

Data Presentation and Analysis
1. Calculation of Scavenging Activity

The percentage of DPPH radical scavenging activity is calculated using the following formula:

[2]

% Scavenging Activity = [ (A_control - A_sample) / A_control ] * 100

Where:

e A _control is the absorbance of the control (DPPH solution without the extract).

e A _sample is the absorbance of the sample (DPPH solution with the plant extract).
2. IC50 Determination

The IC50 (half-maximal inhibitory concentration) value is the concentration of the plant extract
required to scavenge 50% of the DPPH radicals.[5][6]

o Plot a graph with the percentage of scavenging activity on the Y-axis and the corresponding
plant extract concentrations on the X-axis.[2]

o From the graph, determine the concentration of the extract that corresponds to 50%
scavenging activity. This can be done using linear regression analysis from the dose-
response curve.[7]

3. Summary of Quantitative Data
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The results should be summarized in a clear and structured table for easy comparison of the
antioxidant potential of different plant extracts.

Plant Extract Sample IC50 Value (pg/mL) Standard Deviation
Extract A 55.2 21
Extract B 78.9 +3.5
Extract C 42.5 +1.8
Ascorbic Acid (Control) 8.7 +0.5

Visual Workflow of DPPH Assay

The following diagram illustrates the experimental workflow for the DPPH radical scavenging
assay.
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Caption: Workflow of the DPPH radical scavenging assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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